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Compound of Interest

Compound Name: YO-PRO-3

Cat. No.: B12369680 Get Quote

Essential safety and logistical protocols for the handling and disposal of YO-PRO-3, a

fluorescent nucleic acid stain, are critical for ensuring personnel safety and maintaining a

secure laboratory environment. This guide is intended for researchers, scientists, and drug

development professionals to provide procedural, step-by-step guidance on the safe use of this

valuable tool in cellular imaging and analysis.

YO-PRO-3 is a nucleic acid intercalating agent and must be handled with care to prevent

potential exposure.[1] It is commonly supplied in a dimethyl sulfoxide (DMSO) solution, a

solvent known for its ability to rapidly penetrate the skin, carrying dissolved substances with it.

[1] Therefore, stringent safety measures are imperative. While some safety data sheets (SDS)

classify YO-PRO-3 Iodide as non-hazardous, others indicate potential harm from ingestion,

skin contact, or inhalation, alongside risks of skin and eye irritation.[2] Given this conflicting

information, a conservative approach to handling and disposal is paramount.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the required PPE for handling YO-PRO-3, particularly when in a DMSO solution.[1]
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Butyl rubber or Neoprene

recommended). Double

gloving is recommended.[1]

Standard nitrile gloves can

degrade when exposed to

DMSO. Butyl rubber or

neoprene offer superior

protection against DMSO

penetration. Double gloving

provides an additional barrier

and allows for safe removal of

the outer glove if

contamination occurs.[1]

Eye Protection
Safety goggles or a face

shield.[1]

Protects against splashes and

aerosols of the YO-PRO-3

solution.[1]

Body Protection
A fully buttoned laboratory

coat.[1]

Prevents contamination of

personal clothing.[1]

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood.[1]

YO-PRO-3 is typically supplied

in a low-volatility DMSO

solution. However, a risk

assessment should be

performed for large-scale use

or if aerosolization is possible.

[1]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of YO-PRO-3 is foundational

to its safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name YO-PRO-3 Iodide

Molecular Formula C26H31I2N3S[2]

Appearance Liquid (as solution) or Solid[2]

Excitation/Emission Maxima 612 nm / 631 nm[2]

Storage Temperature -5°C to -30°C, protect from light[2]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[2]

Hazardous Decomposition
May decompose and emit toxic fumes under fire

conditions[2]

Safe Handling and Disposal Workflow
A systematic approach to handling YO-PRO-3 is crucial for minimizing risk. The following

workflow outlines the key steps for safe handling and disposal.[1]
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Workflow for Safe Handling and Disposal of YO-PRO-3

Preparation

Handling

Waste Disposal

Don appropriate PPE

Work in a well-ventilated area or chemical fume hood

Prepare working solutions

Perform experiment

Segregate liquid and solid waste

Collect in labeled, leak-proof hazardous waste containers

Arrange for hazardous waste pickup by EHS

Click to download full resolution via product page

Workflow for safe handling and disposal of YO-PRO-3.
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Experimental Protocol: Cell Viability and Apoptosis
Assay
This protocol outlines a common method for distinguishing between live, apoptotic, and

necrotic cells using YO-PRO-3 in combination with Propidium Iodide (PI).[3]

Materials:

YO-PRO-3 Iodide (1 mM solution in DMSO)[3]

Propidium Iodide (PI) (1 mg/mL solution in water)[3]

Phosphate-buffered saline (PBS), cold[3]

Cell suspension (e.g., Jurkat cells treated to induce apoptosis)[3]

Flow cytometer with appropriate lasers and filters[3]

Procedure:

Cell Preparation: Induce apoptosis in your cell line. Harvest and wash the cells with cold

PBS. Resuspend the cells in cold PBS at a concentration of approximately 1 x 10^6 cells/mL.

[3]

Staining: To 1 mL of the cell suspension, add YO-PRO-3 to a final concentration of 0.1 µM

and Propidium Iodide to a final concentration of 1.5 µM.[3]

Incubation: Incubate the cells on ice, protected from light, for 20-30 minutes.[3]

Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Excite YO-PRO-3 at

approximately 612 nm and detect emission around 631 nm. Excite PI with a 488 nm laser

and detect emission around 617 nm.[3]

Data Interpretation:

Live cells: Low to no fluorescence for both YO-PRO-3 and PI.[3]

Apoptotic cells: Positive for YO-PRO-3 and negative for PI.[3]
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Necrotic/Late Apoptotic cells: Positive for both YO-PRO-3 and PI.[3]

Disposal Plan
Proper disposal of YO-PRO-3 and all contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.[1]

Waste Segregation and Collection:

Liquid Waste: All solutions containing YO-PRO-3, including unused stock, working solutions,

and contaminated buffers, should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container. The label should include "YO-PRO-3", "DMSO", and the

appropriate hazard symbols.[1]

Solid Waste: All materials that have come into contact with YO-PRO-3, such as pipette tips,

tubes, gloves, and bench paper, must be considered contaminated solid waste. These items

should be collected in a separate, clearly labeled hazardous waste bag or container.[1]

Disposal Procedure:

Consult Institutional Guidelines: Always follow your institution's specific chemical waste

disposal procedures. The Environmental Health and Safety (EHS) office can provide detailed

guidance.[1]

Do Not Pour Down the Drain: YO-PRO-3 and DMSO should never be disposed of down the

sink.[1][2]

Waste Pickup: Arrange for the pickup of the hazardous waste containers by the institutional

EHS department or a licensed hazardous waste disposal company.[1]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize YO-PRO-3 in their work, contributing to scientific advancement while prioritizing

personal and environmental safety.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/pdf/Yo_Pro_3_2_An_In_depth_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Yo_Pro_3_2_A_Guide_to_Safe_and_Compliant_Laboratory_Practices.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Yo_Pro_3_2.pdf
https://www.benchchem.com/product/b12369680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling YO-PRO-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369680#personal-protective-equipment-for-
handling-yo-pro-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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